Cas no 1956334-40-9 (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride)

• Product Name: 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride
• CAS No: 1956334-40-9
• MF: C₆H₁₁ClN₄
• MW: 174.6313393116
• CID: 5211836
• Update Time: 2025-10-29

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-aminehydrochloride

• Inchi： 1S/C6H10N4.ClH/c7-6-3-5-4-8-1-2-10(5)9-6;/h3,8H,1-2,4H2,(H2,7,9);1H
• InChI Key： MOYIKNPWCLLRKC-UHFFFAOYSA-N
• SMILES： Cl.N12C(=CC(N)=N1)CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 55.9

Additional information on 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride

Introduction to 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride (CAS No. 1956334-40-9)

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride, identified by its CAS number 1956334-40-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole and pyrazine classes, which are well-documented for their role in various pharmacological applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride consists of two fused pyrazole rings connected through a pyrazine moiety. This arrangement creates a rigid scaffold that can interact with biological targets in specific ways. The presence of an amine group at the 2-position and the hydrochloride salt further modulates its reactivity and pharmacokinetic profile. Such structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems and exhibit potential therapeutic effects. 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride has been investigated for its potential role in affecting central nervous system (CNS) pathways. Preliminary studies suggest that this compound may interact with receptors and enzymes involved in mood regulation and cognitive function. Its structural similarity to known pharmacologically active agents positions it as a promising scaffold for designing next-generation therapeutics.

One of the most compelling aspects of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride is its versatility in chemical modification. Researchers have leveraged its scaffold to develop derivatives with enhanced potency and selectivity. For instance, modifications at the 3-position or 5-position of the pyrazole ring have been explored to optimize binding affinity to specific biological targets. These efforts align with the broader trend in drug discovery toward rational design based on structure-activity relationships (SAR).

The synthesis of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. The development of scalable synthetic routes is crucial for translating laboratory findings into viable pharmaceutical candidates.

Recent advances in computational chemistry have further accelerated the exploration of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride. Molecular docking studies and quantum mechanical calculations have provided insights into its interactions with potential target proteins. These computational approaches complement experimental work by predicting binding modes and affinities with high accuracy. Such integrative strategies are becoming indispensable in modern drug discovery pipelines.

Evaluation of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride in preclinical models has revealed intriguing biological profiles. Initial pharmacological assays indicate that it may exhibit anxiolytic or antidepressant-like effects without significant side effects at moderate doses. These findings are particularly noteworthy given the ongoing need for safe and effective treatments for neuropsychiatric disorders. Further investigation into its mechanism of action will be essential to validate these observations.

The regulatory landscape for novel compounds like 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are prerequisites for advancing into clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are fostering innovation while ensuring safety standards are met.

Future directions for research on 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-amine hydrochloride include exploring its role in neuroprotection and cognitive enhancement. The compound’s ability to modulate multiple signaling pathways makes it a versatile tool for studying complex neurological processes. Additionally，investigating its interactions with other drug candidates could reveal synergistic effects that might enhance therapeutic outcomes.

In conclusion,4 , 5 , 6 , 7 - Tetrahydropyrazolo [ 1 , 5 - a ] pyrazin - 2 - amine hydrochloride ( CAS No . 1956334 - 40 - 9 ) represents a significant advancement in pharmaceutical research due to its unique structure , potential biological activities , and synthetic tractability . Ongoing studies continue to uncover new possibilities for this compound , positioning it as a cornerstone in the development of innovative therapies . As research progresses , it is expected that 4 , 5 , 6 , 7 - Tetrahydropyrazolo [ 1 , 5 - a ] pyrazin - 2 - amine hydrochloride will contribute substantially to addressing unmet medical needs across various therapeutic areas .